N-(2-fluorophenyl)-N'-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[3-[4-(2-nitrophenyl)piperazin-1-yl]propyl]urea
• InChI: InChI=1S/C20H24FN5O3/c21-16-6-1-2-7-17(16)23-20(27)22-10-5-11-24-12-14-25(15-13-24)18-8-3-4-9-19(18)26(28)29/h1-4,6-9H,5,10-15H2,(H2,22,23,27)
• InChI Key: JRRPVQRWFDBYAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)NC2=CC=CC=C2F)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H24FN5O3
• Molecular Weight: 401.4 g/mol

Description

N-(2-fluorophenyl)-N'-{3-[4-(2-nitrophenyl)-1-piperazinyl]propyl}urea, commonly known as FPPU, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. FPPU belongs to the class of piperazine derivatives which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of FPPU is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins that are involved in the inflammatory and cancer pathways. FPPU has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
FPPU has been shown to have both biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. FPPU has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, FPPU has been shown to have anti-microbial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the advantages of FPPU is its high potency and selectivity. It has been shown to have a low toxicity profile and does not have any significant side effects. However, one of the limitations of FPPU is its low solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of FPPU. One of the areas of research is the development of more efficient synthesis methods for FPPU. Another area of research is the study of the potential use of FPPU in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, the study of the mechanism of action of FPPU and its interactions with various enzymes and proteins is an important area of research. Finally, the development of more soluble derivatives of FPPU could lead to the development of more effective therapeutic agents.

Scientific Research Applications

FPPU has been extensively studied for its potential use as a therapeutic agent for the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial activities. FPPU has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.